Cas no 125880-87-7 (Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis[3-amino- (9CI))

• Product Name: Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis[3-amino- (9CI)
• CAS No: 125880-87-7
• MF: C₁₉H₂₈N₈
• MW: 368.479222297668
• CID: 146769
• PubChem ID: 147934
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis[3-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-[5-(2-amino-4-carbamimidoylanilino)pentylamino]benzenecarboximidamide
• CHEMBL1202472
• 125880-87-7
• DTXSID10154982
• CHEMBL25596
• 1,5-Di(4-amidino-2-aminophenylamino)pentane
• 4,4'-(1,5-Pentanediyldiimino)bis(3-aminobenzenecarboximidamide)
• BDBM50368075
• 3-amino-4-[5-(2-amino-4-carbamimidoyl-anilino)pentylamino]benzamidine
• Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis[3-amino- (9CI)

• Inchi： 1S/C19H28N8/c20-14-10-12(18(22)23)4-6-16(14)26-8-2-1-3-9-27-17-7-5-13(19(24)25)11-15(17)21/h4-7,10-11,26-27H,1-3,8-9,20-21H2,(H3,22,23)(H3,24,25)
• InChI Key： WIVJSAXCEQDLJF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C(=N)N)=CC=1N)CCCCCNC1C=CC(C(=N)N)=CC=1N

Computed Properties

• Exact Mass: 368.24404
• Monoisotopic Mass: 368.244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 176Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 666.3°C at 760 mmHg
• Flash Point: 356.8°C
• Refractive Index: 1.68
• PSA: 175.84